Cas no 7321-57-5 (Benzene, 1-chloro-2-(methylsulfinyl)-)

• Product Name: Benzene, 1-chloro-2-(methylsulfinyl)-
• CAS No: 7321-57-5
• Molecular Formula: C₇H₇CLOS
• Molecular Weight: 174.64788
• CID: 542835
• PubChem ID: 2779040

Benzene, 1-chloro-2-(methylsulfinyl)- Properties

Names and Identifiers

• Benzene, 1-chloro-2-(methylsulfinyl)-
• 1-CHLORO-2-(METHYLSULFINYL)BENZENE
• 1-chloro-2-methylsulfinylbenzene
• DTXSID20381247
• 1-chloro-2-(methylsulphinyl)benzene
• 2-Chlorophenylmethylsulfoxide
• SCHEMBL514293
• 7321-57-5
• CS-0379067
• 1-chloro-2-methanesulfinylbenzene

• MDL： MFCD00277444
• InChIKey： JBBMLDVMKGVUIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7ClOS/c1-10(9)7-5-3-2-4-6(7)8/h2-5H,1H3
• SMILES： CS(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 173.99071
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.991
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07
• Boiling Point: 120 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides